N-(2-Morpholin-4-ylpyrimidin-5-yl)prop-2-enamide

• IUPAC Name: N-(2-morpholin-4-ylpyrimidin-5-yl)prop-2-enamide
• InChI: InChI=1S/C11H14N4O2/c1-2-10(16)14-9-7-12-11(13-8-9)15-3-5-17-6-4-15/h2,7-8H,1,3-6H2,(H,14,16)
• InChI Key: GGNMKDZEWLLYCF-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NC1=CN=C(N=C1)N2CCOCC2
• Molecular Formula: C11H14N4O2
• Molecular Weight: 234.25 g/mol

Description

“N-(2-Morpholin-4-ylpyrimidin-5-yl)prop-2-enamide” is a compound that contains a morpholine ring and a pyrimidine ring. Morpholine is a common moiety in pharmaceuticals and agrochemicals. Pyrimidine is a basic structure in many biological compounds like nucleotides.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through nucleophilic substitution reactions or coupling reactions.

Molecular Structure Analysis

The compound contains a morpholine ring, which is a six-membered ring with one oxygen atom and one nitrogen atom. It also contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the electron-rich nitrogen atoms in the morpholine and pyrimidine rings. These could act as nucleophiles in reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the morpholine ring could increase its solubility in water.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Many drugs with morpholine rings act by mimicking natural molecules and binding to biological targets.

Future Directions

Future research could focus on synthesizing this compound and studying its potential biological activity. Given the prevalence of morpholine and pyrimidine rings in pharmaceuticals, it could have interesting biological properties.